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Compound of Interest

Compound Name: Paliroden

CAS No.: 188396-77-2

Cat. No.: B1678342

Get Quote

For researchers, scientists, and drug development professionals, this guide provides a

comparative overview of the key findings from foundational research on Paliroden, a

neurotrophic compound investigated for its potential in treating neurodegenerative diseases.

Due to the limited public availability of detailed quantitative data and specific experimental

protocols from the foundational preclinical studies and a notable absence of published

replication studies, this guide will summarize the available information and provide context

within the broader landscape of neurotrophic agent research.

Paliroden (also known as SR57667B) is a non-peptidic, orally active compound designed to

stimulate the synthesis of endogenous neurotrophins.[1] Foundational research pointed to its

potential to increase the formation of both neural progenitors and mature neurons, positioning it

as a candidate for therapeutic intervention in conditions like Alzheimer's and Parkinson's

disease.[1] Some research also suggested that Paliroden may act as an irreversible inhibitor

of monoamine oxidase B (MAO-B).[1]
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While the foundational 2006 study by Labie et al. is frequently cited as the primary evidence for

Paliroden's effects on adult brain neurogenesis, the full text and its detailed experimental data

are not widely accessible.[2][3] This scarcity of detailed public data presents a significant

challenge in attempting to replicate its key findings.

Paliroden progressed to Phase II clinical trials for the treatment of Alzheimer's disease. The

two registered studies were NCT00285025, a study on the effect of SR57667B in patients with

Alzheimer's, and NCT00285077, a long-term safety extension study. However, the detailed

results of these clinical trials have not been made publicly available, precluding a direct

comparison between the preclinical neurogenesis claims and the clinical outcomes in

Alzheimer's patients.

The lack of published replication studies for Paliroden's foundational findings is a critical gap in

the scientific record. This aligns with a broader, well-documented "replication crisis" in various

scientific fields, where reproducing original findings can be challenging.

Hypothetical Signaling Pathway and Experimental
Workflow
Given the absence of specific data on Paliroden's signaling cascade, a generalized diagram

for a neurotrophic compound that stimulates endogenous neurotrophin synthesis is presented

below. This is a hypothetical representation and should not be considered a confirmed

mechanism for Paliroden.
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Hypothetical Paliroden Signaling Pathway
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A generalized workflow for assessing the neurogenic potential of a compound like Paliroden in

a preclinical setting is outlined below.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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